Cas no 1314934-54-7 (1,2-difluoro-4-(2-nitroethyl)benzene)

• Product Name: 1,2-difluoro-4-(2-nitroethyl)benzene
• CAS No: 1314934-54-7
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 6288657
• PubChem ID: 55250752
• Update Time: 2025-05-23

1,2-difluoro-4-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-4-(2-nitroethyl)benzene
• MFCD03410653
• AKOS006279455
• 1314934-54-7
• SY266609
• SCHEMBL15471732
• EN300-1870391

• Inchi： 1S/C8H7F2NO2/c9-7-2-1-6(5-8(7)10)3-4-11(12)13/h1-2,5H,3-4H2
• InChI Key： CSOGNRCEINUALD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC[N+](=O)[O-])F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,2-difluoro-4-(2-nitroethyl)benzene

Recent Advances in the Study of 1,2-Difluoro-4-(2-nitroethyl)benzene (CAS: 1314934-54-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1,2-difluoro-4-(2-nitroethyl)benzene (CAS: 1314934-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1,2-difluoro-4-(2-nitroethyl)benzene as a versatile intermediate in the synthesis of more complex molecules. Its nitroethyl group and difluoro substitution pattern make it particularly useful for the development of novel fluorinated compounds, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. Researchers have successfully employed this compound in the synthesis of potential drug candidates targeting various diseases, including cancer and infectious diseases.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 1,2-difluoro-4-(2-nitroethyl)benzene exhibit promising inhibitory effects against specific enzymes involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against tyrosine kinases, which are crucial targets in cancer therapy. The presence of the nitroethyl group appears to contribute significantly to this activity, suggesting opportunities for further structural optimization.

The mechanism of action of 1,2-difluoro-4-(2-nitroethyl)benzene derivatives is currently under investigation. Computational modeling studies have provided insights into how these compounds interact with biological targets at the molecular level. These findings are particularly valuable for structure-activity relationship (SAR) studies, which are essential for the rational design of more effective and selective drug candidates.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and environmentally friendly routes to produce 1,2-difluoro-4-(2-nitroethyl)benzene. Green chemistry approaches, including catalytic methods and solvent-free reactions, have shown promise in improving the yield and purity of this compound while reducing waste generation. These developments are crucial for scaling up production for potential pharmaceutical applications.

Looking ahead, researchers are exploring the potential of 1,2-difluoro-4-(2-nitroethyl)benzene in drug delivery systems and as a building block for more complex pharmaceutical agents. Its unique combination of fluorine atoms and the nitroethyl functionality offers opportunities for creating compounds with tailored physicochemical properties, potentially leading to improved drug-like characteristics. Future studies will likely focus on expanding the scope of its applications and further elucidating its biological effects.

In conclusion, 1,2-difluoro-4-(2-nitroethyl)benzene (CAS: 1314934-54-7) represents an important compound in contemporary chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and promising biological activity make it a valuable subject for ongoing investigation. As research progresses, this compound may contribute significantly to the development of new therapeutic agents addressing unmet medical needs.